Cas no 1805472-78-9 (3-Chloro-5-methyl-4-nitromandelic acid)

• Product Name: 3-Chloro-5-methyl-4-nitromandelic acid
• CAS No: 1805472-78-9
• MF: C₉H₈ClNO₅
• MW: 245.616521835327
• CID: 4939722
• Update Time: 2025-10-28

3-Chloro-5-methyl-4-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-methyl-4-nitromandelic acid

• Inchi： 1S/C9H8ClNO5/c1-4-2-5(8(12)9(13)14)3-6(10)7(4)11(15)16/h2-3,8,12H,1H3,(H,13,14)
• InChI Key： PJXDNWGNYUFFHL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=C1[N+](=O)[O-])C(C(=O)O)O

Computed Properties

• Exact Mass: 245.0091000 g/mol
• Monoisotopic Mass: 245.0091000 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 103
• Molecular Weight: 245.61

Additional information on 3-Chloro-5-methyl-4-nitromandelic acid

3-Chloro-5-methyl-4-nitromandelic Acid: A Comprehensive Overview

3-Chloro-5-methyl-4-nitromandelic acid, also known by its CAS number 1805472-78-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of mandelic acid, which is a naturally occurring alpha-hydroxy acid. The introduction of the chloro, methyl, and nitro groups at specific positions on the aromatic ring imparts unique chemical properties, making it a valuable molecule for both research and potential applications.

The structure of 3-Chloro-5-methyl-4-nitromandelic acid consists of a benzene ring substituted with a hydroxyl group at position 1, a chloro group at position 3, a methyl group at position 5, and a nitro group at position 4. This substitution pattern not only influences the compound's physical properties but also its reactivity and biological activity. Recent studies have highlighted the importance of such substitution patterns in modulating the pharmacokinetic and pharmacodynamic properties of aromatic compounds.

One of the key areas of research involving 3-Chloro-5-methyl-4-nitromandelic acid is its potential as a precursor in the synthesis of more complex molecules. The presence of multiple functional groups allows for a wide range of chemical transformations, making it an ideal starting material for constructing bioactive compounds. For instance, the nitro group can be reduced to an amino group, which can then be further modified to create peptide bonds or other nitrogen-containing structures.

In terms of biological activity, 3-Chloro-5-methyl-4-nitromandelic acid has been studied for its potential anti-inflammatory and antioxidant properties. Recent research has demonstrated that the compound exhibits moderate inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammation. Additionally, its ability to scavenge free radicals suggests that it may have applications in preventing oxidative stress-related diseases.

The synthesis of 3-Chloro-5-methyl-4-nitromandelic acid typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the nitration of chloromandelic acid followed by methylation at specific positions. The optimization of these steps is crucial to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing both time and cost.

In terms of physical properties, 3-Chloro-5-methyl-4-nitromandelic acid is a crystalline solid with a melting point around 180°C. Its solubility in various solvents varies depending on the functional groups present; however, it generally dissolves well in polar solvents such as water and methanol. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The application of 3-Chloro-5-methyl-4-nitromandelic acid extends beyond traditional chemical synthesis. Recent studies have explored its use as an intermediate in the development of novel pharmaceuticals, particularly in the area of oncology. The compound's ability to modulate cellular signaling pathways makes it a promising candidate for drug discovery efforts targeting cancer cells.

In conclusion, 3-Chloro-5-methyl-4-nitromandelic acid, with its unique structure and versatile functional groups, continues to be a focal point in chemical research. Its potential applications span from material science to pharmacology, with ongoing studies uncovering new insights into its properties and utility. As research progresses, this compound is expected to play an increasingly important role in advancing both academic knowledge and industrial applications.